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Compound of Interest

Compound Name: Dimethyl chlorothiophosphate

CAS No.: 2524-03-0

Cat. No.: B128814

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of thiophosphate esters utilizing dimethyl chlorothiophosphate as a key reagent.

Thiophosphate esters are of significant interest in drug development and chemical biology due

to their unique physicochemical and biological properties, often serving as bioisosteres of

phosphates with increased metabolic stability.

Introduction
Thiophosphate esters are analogues of phosphate esters where one of the oxygen atoms is

replaced by a sulfur atom. This substitution imparts distinct properties, including altered

electrophilicity, increased lipophilicity, and resistance to enzymatic cleavage by phosphatases.

Dimethyl chlorothiophosphate is a versatile reagent for the introduction of the dimethyl

thiophosphate moiety onto various nucleophiles such as alcohols, amines, and thiols. The

general reaction scheme involves the nucleophilic attack of the heteroatom on the phosphorus
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center of dimethyl chlorothiophosphate, leading to the displacement of the chloride leaving

group and the formation of the corresponding thiophosphate ester.

Core Applications in Research and Drug
Development
The synthesis of thiophosphate esters is pivotal in several areas of research and development:

Prodrug Design: Thiophosphorylation can mask polar hydroxyl or amino groups in a parent

drug molecule, improving its membrane permeability and oral bioavailability. Once absorbed,

the thiophosphate ester can be metabolically converted to the active drug.

Enzyme Inhibition: Thiophosphate esters can act as inhibitors of enzymes that process

phosphate esters, such as kinases and phosphatases. Their increased stability makes them

valuable tools for studying signal transduction pathways.[1][2]

Nucleic Acid Analogues: Thiophosphate modifications in oligonucleotides (antisense therapy

and siRNAs) enhance their resistance to nuclease degradation, prolonging their therapeutic

effect.

Pesticides and Insecticides: Many commercial pesticides are organothiophosphate esters

due to their potent inhibitory effects on essential enzymes in pests.

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis of O, S, and N-linked

thiophosphate esters using dimethyl chlorothiophosphate.

Protocol 1: Synthesis of O-Aryl O,O-Dimethyl
Thiophosphate Esters
This protocol describes the general procedure for the reaction of phenols with dimethyl
chlorothiophosphate to yield O-aryl O,O-dimethyl thiophosphate esters.

Materials:

Dimethyl chlorothiophosphate
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Substituted phenol

Triethylamine (Et3N) or Potassium Carbonate (K2CO3)

Anhydrous solvent (e.g., Acetonitrile, Tetrahydrofuran (THF), Dichloromethane (DCM))

Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

To a solution of the substituted phenol (1.0 eq.) in the chosen anhydrous solvent, add the

base (1.2-1.5 eq.).

Stir the mixture at room temperature for 10-15 minutes.

Cool the reaction mixture to 0 °C using an ice bath.

Add dimethyl chlorothiophosphate (1.1-1.3 eq.) dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for the time indicated in Table 1,

monitoring the progress by Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture to remove the salt byproduct.

Concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to afford the pure O-aryl O,O-dimethyl thiophosphate ester.

Characterize the product by NMR and Mass Spectrometry.

Quantitative Data Summary:
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Entry Phenol Base Solvent Time (h) Yield (%)

1 Phenol Et3N Acetonitrile 4 85-95

2 4-Nitrophenol K2CO3 THF 6 90-98

3

4-

Methoxyphen

ol

Et3N DCM 3 88-96

4
2-

Chlorophenol
K2CO3 Acetonitrile 5 82-90

Table 1: Synthesis of various O-Aryl O,O-Dimethyl Thiophosphate Esters.

Protocol 2: Synthesis of N-Substituted O,O-Dimethyl
Phosphoramidothioates
This protocol outlines the synthesis of phosphoramidothioates from the reaction of primary or

secondary amines with dimethyl chlorothiophosphate.

Materials:

Dimethyl chlorothiophosphate

Primary or Secondary Amine

Triethylamine (Et3N) or other non-nucleophilic base

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous Sodium Sulfate (Na2SO4)

Silica gel for column chromatography
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Hexane and Ethyl Acetate for chromatography

Procedure:

Dissolve the amine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of dimethyl chlorothiophosphate (1.2 eq.) in anhydrous DCM to the

amine solution.

Stir the reaction mixture at room temperature for the duration specified in Table 2, monitoring

by TLC.

Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the residue by silica gel column chromatography using a hexane/ethyl acetate

gradient.

Characterize the purified N-substituted O,O-dimethyl phosphoramidothioate by NMR and

Mass Spectrometry.

Quantitative Data Summary:

Entry Amine Solvent Time (h) Yield (%)

1 Aniline DCM 2 90-97

2 Benzylamine THF 3 85-95

3 Diethylamine DCM 2.5 88-96

4 Piperidine THF 3 92-98
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Table 2: Synthesis of various N-Substituted O,O-Dimethyl Phosphoramidothioates.

Protocol 3: Synthesis of S-Alkyl/Aryl O,O-Dimethyl
Thiophosphate Esters
This protocol describes the S-thiophosphorylation of thiols with dimethyl
chlorothiophosphate. A key starting point for this reaction is the in-situ formation of a thiolate.

Materials:

Dimethyl chlorothiophosphate

Thiol (Aliphatic or Aromatic)

Sodium hydride (NaH) or Potassium Carbonate (K2CO3)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

Saturated aqueous ammonium chloride solution

Ethyl Acetate

Brine

Anhydrous Sodium Sulfate (Na2SO4)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous THF at 0 °C, add a solution

of the thiol (1.0 eq.) in anhydrous THF dropwise.

Stir the mixture at 0 °C for 30 minutes to allow for the formation of the sodium thiolate.

Add dimethyl chlorothiophosphate (1.1 eq.) to the reaction mixture at 0 °C.
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Allow the reaction to warm to room temperature and stir for the time indicated in Table 3,

monitoring by TLC.

Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride

solution.

Extract the mixture with ethyl acetate.

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to yield the pure S-alkyl/aryl O,O-dimethyl thiophosphate ester.

Characterize the product by NMR and Mass Spectrometry.

Quantitative Data Summary:

| Entry | Thiol | Base | Solvent | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | | 1 | Thiophenol |

NaH | THF | 2 | 85-92 | | 2 | Benzyl mercaptan | K2CO3 | DMF | 4 | 80-90 | | 3 | 1-Dodecanethiol

| NaH | THF | 3 | 88-95 | | 4 | 4-Methylthiophenol | K2CO3 | DMF | 4 | 82-91 |

Table 3: Synthesis of various S-Alkyl/Aryl O,O-Dimethyl Thiophosphate Esters.

Visualizations
General Synthesis Workflow
The following diagram illustrates the general experimental workflow for the synthesis of

thiophosphate esters using dimethyl chlorothiophosphate.
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General Workflow for Thiophosphate Ester Synthesis

Reactant Preparation

Reaction Workup & Purification Product AnalysisNucleophile (Alcohol, Amine, or Thiol) + Base

Nucleophilic Substitution

Anhydrous Solvent, 0°C to RT

Dimethyl Chlorothiophosphate

Filtration
Quenching

Extraction Column Chromatography Pure Thiophosphate Ester NMR & Mass Spectrometry

Click to download full resolution via product page

Caption: General workflow for synthesizing thiophosphate esters.

Thiophosphorylation in Kinase Signaling Pathways
Thiophosphate esters, particularly ATPγS (a thiophosphate analog of ATP), are invaluable tools

for studying kinase signaling pathways. Kinases can utilize ATPγS to transfer a thiophosphate

group to their substrates. The resulting thiophosphorylated proteins are resistant to

phosphatases, allowing for their accumulation and easier detection.
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Role of Thiophosphorylation in Kinase Assays
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Caption: Use of ATPγS in kinase signaling studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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